4-Chloro-3-hydroxy-5-nitrobenzamide
Overview
Description
4-Chloro-3-hydroxy-5-nitrobenzamide is a chemical compound that is widely used in scientific research. It is a derivative of benzamide and has several applications in various fields, including biochemistry, pharmacology, and medicine.
Mechanism of Action
The mechanism of action of 4-Chloro-3-hydroxy-5-nitrobenzamide involves the binding of the compound to the active site of the enzyme. This binding prevents the substrate from binding to the enzyme, thereby inhibiting its activity. The inhibition of the enzyme by this compound is reversible, and the enzyme activity can be restored by removing the inhibitor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the enzyme that is inhibited. For example, the inhibition of urease by this compound can lead to a decrease in the production of ammonia, which is a byproduct of urea hydrolysis. Similarly, the inhibition of xanthine oxidase by this compound can lead to a decrease in the production of uric acid, which is a byproduct of purine metabolism.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-Chloro-3-hydroxy-5-nitrobenzamide in lab experiments is its specificity towards certain enzymes. This specificity allows researchers to study the properties of these enzymes in detail. However, one of the limitations of using this compound is its potential toxicity towards cells and tissues. Therefore, researchers need to be cautious when using this compound in experiments involving living organisms.
Future Directions
There are several future directions for the use of 4-Chloro-3-hydroxy-5-nitrobenzamide in scientific research. One of the potential applications is in the development of new drugs that target specific enzymes. Another potential direction is in the study of the role of enzymes in various diseases, such as cancer and neurodegenerative disorders. Additionally, the use of this compound in combination with other compounds may lead to the development of more potent inhibitors with increased specificity towards certain enzymes.
Conclusion:
In conclusion, this compound is a useful compound in scientific research due to its specificity towards certain enzymes. Its inhibition of these enzymes helps to elucidate the mechanism of action of these enzymes and their role in various biochemical pathways. However, caution needs to be exercised when using this compound in experiments involving living organisms due to its potential toxicity. The future directions for the use of this compound are promising and may lead to the development of new drugs and the better understanding of various diseases.
Scientific Research Applications
4-Chloro-3-hydroxy-5-nitrobenzamide is widely used in scientific research as a tool to study the properties of enzymes and proteins. It is used as an inhibitor of several enzymes, including urease, xanthine oxidase, and tyrosinase. The inhibition of these enzymes by this compound helps to elucidate the mechanism of action of these enzymes and their role in various biochemical pathways.
properties
IUPAC Name |
4-chloro-3-hydroxy-5-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2O4/c8-6-4(10(13)14)1-3(7(9)12)2-5(6)11/h1-2,11H,(H2,9,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQMOHDCJADEMEL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])Cl)O)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401295363 |
Source
|
| Record name | 4-Chloro-3-hydroxy-5-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401295363 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2137975-63-2 |
Source
|
| Record name | 4-Chloro-3-hydroxy-5-nitrobenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2137975-63-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-3-hydroxy-5-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401295363 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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